Cas no 871507-63-0 (1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene)

• Product Name: 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene
• CAS No: 871507-63-0
• MF: C₆H₃BrF₅NO₂S
• MW: 328.054537057877
• MDL: MFCD27664831
• CID: 2619933
• Update Time: 2025-05-22

1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Pentafluorosulfanyl)-3-bromo-5-nitrobenzene
• 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene
• PC405636

• MDL： MFCD27664831
• Inchi： 1S/C6H3BrF5NO2S/c7-4-1-5(13(14)15)3-6(2-4)16(8,9,10,11)12/h1-3H
• InChI Key： NRDBEGMTZGNVTH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(F)(F)(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 314
• Topological Polar Surface Area: 46.8

Additional information on 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene

Comprehensive Overview of 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene (CAS No. 871507-63-0)

1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene (CAS No. 871507-63-0) is a highly specialized aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science and pharmaceutical research. The compound features a benzene ring substituted with a pentafluorosulfanyl group, a bromo atom, and a nitro group, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel agrochemicals, liquid crystals, and electronic materials.

One of the most compelling aspects of 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene is its electron-withdrawing characteristics, which are attributed to the pentafluorosulfanyl moiety. This property makes it particularly valuable in the design of high-performance polymers and organic semiconductors, which are critical for next-generation flexible electronics and OLED displays. As the demand for sustainable and energy-efficient technologies grows, compounds like 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene are becoming indispensable in cutting-edge research.

In the pharmaceutical sector, 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene is explored as a building block for drug discovery, particularly in the synthesis of bioactive molecules with enhanced metabolic stability. The nitro and bromo groups provide reactive sites for further functionalization, enabling the creation of targeted therapeutics. This aligns with the current trend in precision medicine, where researchers seek compounds that can be tailored for specific biological interactions.

From an environmental perspective, the pentafluorosulfanyl group has been studied for its potential to improve the biodegradability of certain chemical products. While fluorinated compounds often face scrutiny due to persistence in the environment, strategic modifications—such as those seen in 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene—may offer a balance between performance and sustainability. This is particularly relevant given the increasing regulatory focus on green chemistry and eco-friendly alternatives.

The synthesis and handling of 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene require specialized expertise due to its reactive functional groups. However, advancements in automated synthesis platforms and computational chemistry have streamlined its production, making it more accessible for industrial and academic applications. As interest in high-value intermediates grows, this compound is poised to play a pivotal role in innovation across multiple scientific disciplines.

In summary, 1-Pentafluorosulfanyl-3-bromo-5-nitrobenzene (CAS No. 871507-63-0) represents a convergence of chemistry, materials science, and biotechnology. Its unique structure and reactivity profile make it a standout candidate for addressing contemporary challenges in renewable energy, healthcare, and sustainable manufacturing. As research continues to uncover its full potential, this compound is likely to remain a focal point for scientific and industrial advancement.